Cas no 118420-86-3 (3-Pyridinecarbonitrile, 6-butyl-1,2-dihydro-2-oxo-)

• Product Name: 3-Pyridinecarbonitrile, 6-butyl-1,2-dihydro-2-oxo-
• CAS No: 118420-86-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1207827
• PubChem ID: 11423879
• Update Time: 2025-04-20

3-Pyridinecarbonitrile, 6-butyl-1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-butyl-1,2-dihydro-2-oxo-
• 6-butyl-2-oxo-1H-pyridine-3-carbonitrile
• SCHEMBL1258908
• DA-14954
• GKHPDWUKQJHOBM-UHFFFAOYSA-N
• DTXSID00465377
• 118420-86-3
• CS-0498374
• 6-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

• Inchi： 1S/C10H12N2O/c1-2-3-4-9-6-5-8(7-11)10(13)12-9/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： GKHPDWUKQJHOBM-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC=C(CCCC)N1

Computed Properties

• Exact Mass: 410.18576
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 98.56